4-Methylphenyl 3-oxo-3-(4-phenyl-1-piperazinyl)propyl sulfide

• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol
• IUPAC Name: 3-(4-methylphenyl)sulfanyl-1-(4-phenylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C20H24N2OS/c1-17-7-9-19(10-8-17)24-16-11-20(23)22-14-12-21(13-15-22)18-5-3-2-4-6-18/h2-10H,11-16H2,1H3
• InChI Key: VOLHWFBMRDJZLV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SCCC(=O)N2CCN(CC2)C3=CC=CC=C3

Description

4-Methylphenyl 3-oxo-3-(4-phenyl-1-piperazinyl)propyl sulfide is a chemical compound that has been widely studied for its various scientific research applications. It has been found to have potential uses in the fields of medicine, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 4-Methylphenyl 3-oxo-3-(4-phenyl-1-piperazinyl)propyl sulfide involves the inhibition of the Akt/mTOR signaling pathway. This pathway is involved in cell growth and survival, and its dysregulation has been implicated in various types of cancer. By inhibiting this pathway, 4-Methylphenyl 3-oxo-3-(4-phenyl-1-piperazinyl)propyl sulfide is able to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer properties, 4-Methylphenyl 3-oxo-3-(4-phenyl-1-piperazinyl)propyl sulfide has also been found to have potential uses in the treatment of other diseases. It has been shown to have anti-inflammatory effects, and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, it has been found to have neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-Methylphenyl 3-oxo-3-(4-phenyl-1-piperazinyl)propyl sulfide in lab experiments is its relatively low toxicity. It has been found to be well-tolerated in animal studies, with no significant adverse effects observed. Additionally, its mechanism of action is well-understood, which makes it a useful tool for studying the Akt/mTOR signaling pathway.
However, one limitation of using 4-Methylphenyl 3-oxo-3-(4-phenyl-1-piperazinyl)propyl sulfide in lab experiments is its low solubility in water. This can make it difficult to administer in certain experimental settings, and may require the use of specialized solvents or delivery methods.

Future Directions

There are several potential future directions for research on 4-Methylphenyl 3-oxo-3-(4-phenyl-1-piperazinyl)propyl sulfide. One area of interest is the development of more effective delivery methods, such as nanoparticles or liposomes, to improve its solubility and bioavailability.
Additionally, further studies are needed to fully understand the mechanism of action of 4-Methylphenyl 3-oxo-3-(4-phenyl-1-piperazinyl)propyl sulfide, and to identify other signaling pathways that may be involved in its anticancer effects. Finally, clinical trials are needed to determine its efficacy and safety in humans, and to explore its potential uses in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-Methylphenyl 3-oxo-3-(4-phenyl-1-piperazinyl)propyl sulfide involves the reaction of 4-methylbenzoyl chloride with 4-phenylpiperazine in the presence of a base, followed by the addition of sodium sulfide. The resulting product is then purified through recrystallization.

Scientific Research Applications

4-Methylphenyl 3-oxo-3-(4-phenyl-1-piperazinyl)propyl sulfide has been extensively studied for its potential use as an anticancer agent. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been shown to induce apoptosis, or programmed cell death, in these cancer cells.